Cas no 922178-94-7 ((3S)-3-(tert-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoic acid)

(3S)-3-(tert-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoic acid structure

922178-94-7 structure

Product Name:(3S)-3-(tert-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoic acid

CAS No:922178-94-7

MF:C₁₅H₁₈F₃NO₄

MW:333.302935123444

MDL:MFCD06659150

CID:803262

Update Time:2024-10-26

(3S)-3-(tert-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- (S)-3-((tert-Butoxycarbonyl)amino)-4-(2,4,5-trifluorophenyl)butanoic acid
- (3S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-(2,4,5-trifluorophenyl)butanoic acid
- (betaS)-beta-[[(tert-Butoxy)carbonyl]amino]-2,4,5-trifluorobenzenebutanoic acid
- (S)-3-[(Bocamino]-4-(2,4,5-trifluorophenyl)butanoic acid
- (S)-Sitagliptin N-Boc-Acid Impurity
- Boc-(S)-3-Amino-4-(2,4,5-trifluorophenyl)butyric Acid
- BOC-(S)-3-AMINO-4-(2,4,5-TRIFLUORO-PHENYL)-BUTYRIC ACID
- Boc-(S)-3-Amino-4-(2,4,5-trifluorophenyl)-butyric acid
- (S)-3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butanoic acid
- (βS)-β-[[(1,1-Dimethylethoxy)carbonyl]amino]-2,4,5-trifluorobenzenebutanoic acid (ACI)
- (S)-3-((tert-Butoxycarbonyl)amino)-4-(2,4,5-trifluorophenyl)butanoicacid
- (3S)-3-(tert-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoic acid
- MDL： MFCD06659150
- Inchi： 1S/C15H18F3NO4/c1-15(2,3)23-14(22)19-9(6-13(20)21)4-8-5-11(17)12(18)7-10(8)16/h5,7,9H,4,6H2,1-3H3,(H,19,22)(H,20,21)/t9-/m0/s1
- InChI Key： TUAXCHGULMWHIO-VIFPVBQESA-N
- SMILES： C(C1C=C(F)C(F)=CC=1F)[C@@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 333.11900
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 8

Experimental Properties

Density: 1.292
PSA: 75.63000
LogP: 3.40530

(3S)-3-(tert-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZX788-50mg	(3S)-3-(tert-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoic acid	922178-94-7	97%	50mg	308.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZX788-1g	(3S)-3-(tert-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoic acid	922178-94-7	97%	1g	2392.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZX788-200mg	(3S)-3-(tert-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoic acid	922178-94-7	97%	200mg	771.0CNY	2021-07-12
Alichem	A019107984-1g	(S)-3-((tert-Butoxycarbonyl)amino)-4-(2,4,5-trifluorophenyl)butanoic acid	922178-94-7	95%	1g	$295.36	2023-08-31
Alichem	A019107984-5g	(S)-3-((tert-Butoxycarbonyl)amino)-4-(2,4,5-trifluorophenyl)butanoic acid	922178-94-7	95%	5g	$844.47	2023-08-31
TRC	B621215-100mg	Boc-(S)-3-Amino-4-(2,4,5-trifluorophenyl)butyric Acid	922178-94-7		100mg	$ 187.00	2023-09-08
TRC	B621215-250mg	Boc-(S)-3-Amino-4-(2,4,5-trifluorophenyl)butyric Acid	922178-94-7		250mg	$ 295.00	2023-09-08
TRC	B621215-500mg	Boc-(S)-3-Amino-4-(2,4,5-trifluorophenyl)butyric Acid	922178-94-7		500mg	$ 555.00	2023-04-18
TRC	B621215-1g	Boc-(S)-3-Amino-4-(2,4,5-trifluorophenyl)butyric Acid	922178-94-7		1g	$ 850.00	2022-06-07
TRC	B621215-5g	Boc-(S)-3-Amino-4-(2,4,5-trifluorophenyl)butyric Acid	922178-94-7		5g	$ 2619.00	2023-04-18

(3S)-3-(tert-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoic acid Production Method

Production Method 1

680993-47-9

36016-38-3

922178-94-7

Reaction Conditions

1.1 Catalysts: Grubbs second generation catalyst Solvents: Dichloromethane ; 12 h, reflux; reflux → 0 °C
1.2 Reagents: 4-Nitrobenzoic acid Catalysts: (R)-α,α-Diphenylprolinol ; 15 h, 0 °C
1.3 Reagents: Monosodium phosphate , Hydrogen peroxide , Sodium chlorite Solvents: Acetonitrile , Water ; 10 °C; 3 h, 10 °C
1.4 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 24 h, 90 atm

Reference

: Method for synthesizing chiral N-Boc-3-amino-4-arylbutyric acid from allyl aromatic compound and crotonaldehyde or (E)-4-aryl-2-butenal

, China, , ,

Production Method 2

922178-94-7

Reaction Conditions

Reference

: Synthesis process of sitagliptin intermediate PMP-(R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid

, China, , ,

Production Method 3

1402569-71-4

922178-94-7

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Methanol , Water ; 24 h, rt

Reference

: Nickel-Catalyzed Asymmetric Hydrogenation for the Synthesis of a Key Intermediate of Sitagliptin

Sudhakaran, Shana; Shinde, Prasad G.; Aratikatla, Eswar K.; Kaulage, Sandeep H.; Rana, Priksha; et al, Chemistry - An Asian Journal, 2022, 17(1),

Production Method 4

1883657-40-6

922178-94-7

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran , Water ; rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5

Reference

: Chiral Lewis Base-Catalyzed, Enantioselective Reduction of Unprotected β-Enamino Esters with Trichlorosilane

Ye, Jianheng; Wang, Chao; Chen, Lin; Wu, Xinjun; Zhou, Li; et al, Advanced Synthesis & Catalysis, 2016, 358(7), 1042-1047

(3S)-3-(tert-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoic acid Raw materials

(3S)-3-(tert-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoic acid Preparation Products

(3S)-3-(tert-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoic acid (922178-94-7)

(3S)-3-(tert-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:922178-94-7)(betaS)-beta-叔丁氧羰基氨基-2,4,5-三氟苯丁酸

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Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 13:01

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:922178-94-7)(betaS)-beta-叔丁氧羰基氨基-2,4,5-三氟苯丁酸

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry